Cas no 19466-41-2 (Rubrosteron)

Rubrosteron structure

Product name:Rubrosteron

CAS No:19466-41-2

MF:C₁₉H₂₆O₅

MW:334.406746387482

CID:51318

PubChem ID:12315102

Rubrosteron Chemical and Physical Properties

Names and Identifiers

- Rubrosterone
- (2S,3R,5R,9R,10R,13S)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11, 12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
- (2beta,3beta,5beta)-2,3,14-Trihydroxyandrost-7-ene-6,17-dione
- 2β,3β,14-Trihydroxy-5β-androst-7-ene-6,17-dione
- Rubrosteron
- Q7376194
- (2.BETA.,3.BETA.,5.BETA.)-2,3,14-TRIHYDROXYANDROST-7-ENE-6,17-DIONE
- CS-0066184
- FS-7139
- Q-100966
- Androst-7-ene-6,17-dione, 2,3,14-trihydroxy-, (2.beta.,3.beta.,5.beta.)-
- HY-117484
- CHEMBL2087163
- 2.BETA.,3.BETA.,14.ALPHA.-TRIHYDROXY-5.BETA.-ANDROST-7-ENE-6,17-DIONE
- OMQCWEJQYPUGJG-DTDIXVHCSA-N
- (2S,3R,5R,9R,10R,13S,14R)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
- SCHEMBL13649197
- ND477TPA7H
- 2,3,14-Trihydroxyandrost-7-ene-6,17-dione #
- 5.beta.-Androst-7-ene-6,17-dione, 2.beta.,3.beta.,14-trihydroxy-
- 19466-41-2
- AKOS030589873
- Androst-7-ene-6,17-dione,2,3,14-trihydroxy-, (2b,3b,5b)-
- 2,3,14-Trihydroxyandrost-7-ene-6,17-dione
- 2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
- AKOS037514892
- DTXSID90865044
- (2S,3R,5R,9R,10R,13S,14R)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta(a)phenanthrene-6,17-dione
- 5beta-Androst-7-ene-6,17-dione, 2beta,3beta,14-trihydroxy-
- DA-57569
- Inchi： InChI=1S/C19H26O5/c1-17-9-15(22)14(21)8-12(17)13(20)7-11-10(17)3-5-18(2)16(23)4-6-19(11,18)24/h7,10,12,14-15,21-22,24H,3-6,8-9H2,1-2H3/t10-,12-,14+,15-,17+,18+,19+/m0/s1
- InChI Key： OMQCWEJQYPUGJG-DTDIXVHCSA-N
- SMILES： O[C@H]1[C@@H](O)C[C@@]2([C@H]3CC[C@@]4(C(CC[C@@]4(O)C3=CC(=O)[C@@H]2C1)=O)C)C

Computed Properties

Exact Mass: 334.17800
Monoisotopic Mass: 334.178
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 0
Complexity: 654
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 94.8A^2
XLogP3: -0.3

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Boiling Point: 540.7±50.0 °C at 760 mmHg
Flash Point: 294.8±26.6 °C
Refractive Index: 1.609
PSA: 94.83000
LogP: 1.14390
Vapor Pressure: 0.0±3.3 mmHg at 25°C

Rubrosteron Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Rubrosteron Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN4926-1 mL * 10 mM (in DMSO)	Rubrosterone	19466-41-2	98%	1 mL * 10 mM (in DMSO)	￥ 2380	2023-09-15
TRC	R639200-2.5mg	Rubrosteron	19466-41-2		2.5mg	$ 625.00	2022-06-03
TRC	R639200-50mg	Rubrosteron	19466-41-2		50mg	$ 8195.00	2022-06-03
Aaron	AR007S6E-10mg	Androst-7-ene-6,17-dione,2,3,14-trihydroxy-, (2b,3b,5b)-	19466-41-2	98%	10mg	$485.00	2025-02-13
TargetMol Chemicals	TN4926-5 mg	Rubrosterone	19466-41-2	98%	5mg	￥ 2,280	2023-07-10
TRC	R639200-5mg	Rubrosteron	19466-41-2		5mg	$ 1125.00	2022-06-03
TRC	R639200-1mg	Rubrosteron	19466-41-2		1mg	$ 285.00	2022-06-03
TRC	R639200-25mg	Rubrosteron	19466-41-2		25mg	$ 4555.00	2022-06-03
Chengdu Biopurify Phytochemicals Ltd	BP1496-5mg	Rubrosterone	19466-41-2	98%	5mg	$590	2023-09-19
A2B Chem LLC	AD62010-5mg	Androst-7-ene-6,17-dione,2,3,14-trihydroxy-, (2b,3b,5b)-	19466-41-2	≥98%	5mg	$1010.00	2024-04-20